![molecular formula C8H7BrFNO B6253673 (E)-N-[1-(2-bromo-4-fluorophenyl)ethylidene]hydroxylamine CAS No. 1198-41-0](/img/no-structure.png)
(E)-N-[1-(2-bromo-4-fluorophenyl)ethylidene]hydroxylamine
Overview
Description
(E)-N-[1-(2-bromo-4-fluorophenyl)ethylidene]hydroxylamine, also known as (E)-N-BFEH, is an organic compound that has been used in a variety of scientific research applications. It is a versatile compound that can be used to synthesize a number of molecules, and has been used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. In addition, (E)-N-BFEH has been used to study the mechanism of action of various biochemical and physiological processes, as well as its potential applications in laboratory experiments.
Scientific Research Applications
(E)-N-BFEH has been used in a variety of scientific research applications, including the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It has also been used to study the mechanism of action of various biochemical and physiological processes, as well as its potential applications in laboratory experiments. In addition, (E)-N-BFEH has been used to study the effect of drug metabolism and drug-drug interactions. It has also been used to study the effect of enzymes on the metabolism of drugs, as well as the potential for drug-drug interactions.
Mechanism of Action
The mechanism of action of (E)-N-BFEH is not yet fully understood, however, it is believed to involve the formation of a reactive intermediate, which then reacts with a biological target to produce a desired effect. This intermediate is believed to be a bromo-fluoro-phenyl-ethylene-hydroxylamine, which is then converted to a variety of products, including the desired effect.
Biochemical and Physiological Effects
The biochemical and physiological effects of (E)-N-BFEH are not yet fully understood. However, studies have shown that it has the potential to inhibit the activity of certain enzymes, including cytochrome P450 enzymes, which are involved in the metabolism of drugs. In addition, (E)-N-BFEH has been shown to inhibit the activity of certain proteins, including cyclooxygenase-2, which is involved in the production of prostaglandins.
Advantages and Limitations for Lab Experiments
The advantages of using (E)-N-BFEH in laboratory experiments include its ability to be synthesized using a variety of methods, its versatility in a variety of scientific research applications, and its potential to be used to study the mechanism of action of various biochemical and physiological processes. The limitations of using (E)-N-BFEH in laboratory experiments include its potential to inhibit the activity of certain enzymes and proteins, and its potential to interact with other compounds.
Future Directions
The future directions for (E)-N-BFEH include further research into its potential applications in laboratory experiments, further research into its mechanism of action, further research into its potential to inhibit the activity of certain enzymes and proteins, and further research into its potential to interact with other compounds. In addition, further research into its potential to be used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds is also needed. Finally, further research into its potential to be used as a therapeutic agent is also needed.
Synthesis Methods
(E)-N-BFEH can be synthesized using a variety of methods, including the use of a Grignard reagent, a Wittig reaction, a Friedel-Crafts alkylation reaction, and a hydrogenation reaction. The Grignard reagent is the most commonly used method for the synthesis of (E)-N-BFEH, and involves the reaction of a brominated phenylacetylene with a Grignard reagent in an inert atmosphere. The Wittig reaction is another method for the synthesis of (E)-N-BFEH, and involves the reaction of an alkyl halide with a phosphonium salt in the presence of a base. The Friedel-Crafts alkylation reaction is a third method for the synthesis of (E)-N-BFEH, and involves the reaction of an alkyl halide with an aromatic compound in the presence of a Lewis acid. Finally, the hydrogenation reaction is a fourth method for the synthesis of (E)-N-BFEH, and involves the reaction of an alkyne with hydrogen gas in the presence of a catalyst.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (E)-N-[1-(2-bromo-4-fluorophenyl)ethylidene]hydroxylamine involves the reaction of 2-bromo-4-fluorobenzaldehyde with hydroxylamine hydrochloride in the presence of a base to form the corresponding oxime, which is then dehydrated to yield the desired product.", "Starting Materials": [ "2-bromo-4-fluorobenzaldehyde", "hydroxylamine hydrochloride", "base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: Dissolve 2-bromo-4-fluorobenzaldehyde (1 equiv.) and hydroxylamine hydrochloride (1.2 equiv.) in a suitable solvent (e.g. ethanol).", "Step 2: Add a base (e.g. sodium hydroxide) to the reaction mixture and stir at room temperature for several hours.", "Step 3: Extract the product with a suitable organic solvent (e.g. dichloromethane).", "Step 4: Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.", "Step 5: Purify the crude product by column chromatography (e.g. using silica gel) to obtain the desired (E)-N-[1-(2-bromo-4-fluorophenyl)ethylidene]hydroxylamine product." ] } | |
CAS RN |
1198-41-0 |
Molecular Formula |
C8H7BrFNO |
Molecular Weight |
232 |
Purity |
95 |
Origin of Product |
United States |
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